Cas no 1017-03-4 (5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid)

5-(4-Chlorophenyl)-1,3-oxazole-2-carboxylic acid is a heterocyclic compound featuring an oxazole core substituted with a 4-chlorophenyl group and a carboxylic acid functionality. This structure lends itself to versatility in synthetic chemistry, particularly as a building block for pharmaceuticals and agrochemicals. The presence of the chlorophenyl moiety enhances lipophilicity, potentially improving bioavailability in drug design, while the carboxylic acid group offers a reactive site for further derivatization. Its well-defined molecular architecture makes it valuable for research in medicinal chemistry, especially in the development of enzyme inhibitors or bioactive intermediates. The compound is characterized by high purity and stability, ensuring reliability in experimental applications.
5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid structure
1017-03-4 structure
Product Name:5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid
CAS No:1017-03-4
MF:C10H6ClNO3
MW:223.612541675568
MDL:MFCD07375655
CID:3263345
PubChem ID:82048938
Update Time:2025-08-05

5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-OXAZOLECARBOXYLIC ACID, 5-(4-CHLOROPHENYL)-
    • 5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid
    • 5-(4-Chloro-phenyl)-oxazole-2-carboxylic acid
    • oxazole, 2-carboxy-5-p-chlorophenyl-
    • 5-(4-chlorophenyl)-1,3-oxazole-2-carboxylicacid
    • EN300-216591
    • QSB10251
    • 1017-03-4
    • MDL： MFCD07375655
    • Inchi： 1S/C10H6ClNO3/c11-7-3-1-6(2-4-7)8-5-12-9(15-8)10(13)14/h1-5H,(H,13,14)
    • InChI Key： ADODKNPTCRCQJX-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=CN=C(C(=O)O)O1

Computed Properties

  • Exact Mass: 223.003621g/mol
  • Monoisotopic Mass: 223.003621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 223.61g/mol
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.3Ų

5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid Pricemore >>

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5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1017-03-4)5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid
Order Number:A988654
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 17:46
Price ($):513.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1017-03-4)5-(4-chlorophenyl)-1,3-oxazole-2-carboxylic acid
A988654
Purity:99%
Quantity:1g
Price ($):513.0
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